Methyl 3-(4-cyanophenyl)-5-fluorobenzoate

• IUPAC Name: methyl 3-(4-cyanophenyl)-5-fluorobenzoate
• InChI: InChI=1S/C15H10FNO2/c1-19-15(18)13-6-12(7-14(16)8-13)11-4-2-10(9-17)3-5-11/h2-8H,1H3
• InChI Key: ZOILPNVIEFAOOZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC=C(C=C2)C#N)F
• Molecular Formula: C15H10FNO2
• DSSTOX Substance ID: DTXSID90742861
• Molecular Weight: 255.24 g/mol
• CAS RN: 1365271-88-0

Description

“Methyl 3-(4-cyanophenyl)acrylate” is a compound that has been used in research. It has a CAS Number of 52116-83-3 and a molecular weight of 187.2.

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, “Methyl (4-cyanophenyl)acetate” was synthesized from Methanol and 4-CYANOPHENYLACETIC ACID.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as FT-IR and NMR.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, “tert-butyl{5-[(4-cyanophenyl)(hydroxy)methyl]-2-fluorophenyl}carbamate” was synthesized using ketoreductases.

Physical And Chemical Properties Analysis

“Methyl 3-(4-cyanophenyl)acrylate” is a solid at room temperature. More specific physical and chemical properties of “Methyl 3-(4-cyanophenyl)-5-fluorobenzoate” are not available.

Scientific Research Applications

1. Synthesis and Characterization of Metal Complexes

• Summary of Application : The compound “Methyl 2-((4-cyanophenyl)(hydroxy)methyl)acrylate” was synthesized following the Morita-Baylis-Hillman reaction scheme. This compound and its corresponding metal complexes with Cr3+, Co3+, Ni2+, Mn2+, and Cu2+ ions have been studied.
• Methods of Application : Spectroscopic techniques such as UV-Visible, FT-IR, ESI-MS, and 1H NMR were used in the characterization of the compound. Complexes of Cr3+, Co3+, Ni2+, Mn2+, Cu2+ with the compound were prepared and characterized by UV-Visible, FT-IR and powder-XRD.
• Results or Outcomes : The FTIR spectrum of the compound generated through DFT B3LYP method and 6-311++ G (d,p) basis set was found in good agreement with the experimental spectrum. The nano-particle size was found in the range of 8.2560–4.5316 nm for complexes.

2. Therapeutic Importance of Synthetic Thiophene

• Summary of Application : Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry.
• Methods of Application : The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist.
• Results or Outcomes : Thiophene has been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Safety And Hazards

“Methyl 3-(4-cyanophenyl)acrylate” is classified as harmful if swallowed or in contact with skin. It causes skin irritation and may cause respiratory irritation.

Future Directions

While specific future directions for “Methyl 3-(4-cyanophenyl)-5-fluorobenzoate” are not available, research on similar compounds continues to be a hot topic. For instance, the development of new chemical entities in medicinal chemistry using oxazole as intermediates has increased in recent years.